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Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B1211169

An In-depth Technical Guide to Sodium
Potassium Tartrate Tetrahydrate

A Comprehensive Overview for Researchers,
Scientists, and Drug Development Professionals

Sodium potassium tartrate tetrahydrate, commonly known as Rochelle salt, is a double salt of
L-(+)-tartaric acid with the chemical formula KNaCaH40e-4H20.[1][2][3] First prepared in
approximately 1675 by apothecary Elie Seignette, this compound has found diverse
applications in fields ranging from electronics to the food industry and pharmaceuticals.[1][4] Its
unique piezoelectric properties were instrumental in the development of early acoustic and
vibrational devices.[1][5] In the context of drug development and life sciences, it is widely
utilized as a precipitant in protein crystallography and as a component in various biochemical
reagents.[6][7][8]

Chemical Formula and Structure

The chemical formula for sodium potassium tartrate tetrahydrate is KNaCaH40e6:4H20.[9][10]
The structure consists of a tartrate anion where both carboxylic acid groups are deprotonated.
These anions, along with potassium and sodium cations and water molecules of hydration,
form a crystalline lattice.[11] The crystal structure has been a subject of interest due to its
ferroelectric properties.[11]
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Molecular and Crystal Structure

The tartrate molecule in the crystal structure is not planar but exists in a kinked conformation.

[11][12] The sodium and potassium ions are coordinated to oxygen atoms from the tartrate

carboxyl and hydroxyl groups, as well as to the water molecules.[13] The extensive network of

hydrogen bonds involving the water molecules plays a crucial role in stabilizing the crystal

lattice.[11][12]

Physicochemical Properties

Sodium potassium tartrate tetrahydrate is a colorless, crystalline solid that is highly soluble in

water but sparingly soluble in ethanol.[3][14] It possesses a cool, saline taste.[14] The

compound is known to be deliquescent, meaning it can absorb moisture from the air and

dissolve.[1]
Property Value References
Molecular Formula KNaCaH40e6-4H20 [9][10][15]
Molecular Weight 282.22 g/mol [9][15]
Appearance CoIorIe.ss crystals or white 4]

crystalline powder

Melting Point 70-80 °C [14]
Density 1.79 g/cm3 [16]
Solubility in Water Highly soluble [3]
pH (5% solution at 25°C) 7.0-85 [17]
Crystallographic Data
Crystal System Orthorhombic [12]
Space Group P212.12 [12]
Lattice Parameters a=11884A,b=14.256 A, c [12]

=6.228 A
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Experimental Protocols
Synthesis of Sodium Potassium Tartrate Tetrahydrate

A common laboratory-scale synthesis involves the reaction of potassium bitartrate (cream of
tartar) with sodium carbonate.[11][13]

Materials and Equipment:

Potassium bitartrate (KHC4H4Os)

e Sodium carbonate (Naz2COs)

e Deionized water

o Beakers

e Heating plate with magnetic stirrer

« Filtration apparatus (e.g., Bichner funnel)

o Crystallization dish

Procedure:

A suspension of potassium bitartrate in water is heated.

e Sodium carbonate is gradually added to the heated suspension with constant stirring.
Effervescence will be observed due to the release of carbon dioxide.

o The addition of sodium carbonate is continued until the solution becomes neutral or slightly
alkaline, and no further gas evolution is observed.

e The hot solution is then filtered to remove any unreacted starting material or impurities.

o The clear filtrate is allowed to cool slowly to facilitate the crystallization of sodium potassium
tartrate tetrahydrate.
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e The resulting crystals are collected by filtration and can be washed with a small amount of
cold deionized water.

e The crystals are then dried at room temperature.

Characterization Protocols

X-ray Diffraction (XRD): Single-crystal or powder XRD can be employed to confirm the crystal
structure and phase purity of the synthesized compound.[12] While a detailed, step-by-step
protocol is instrument-specific, the general procedure involves mounting a suitable crystal or a
finely ground powder sample on the diffractometer and collecting the diffraction pattern over a
specific range of 26 angles.[6][12] The resulting data is then analyzed to determine the lattice
parameters and space group, which can be compared with literature values.[12]

Thermal Analysis (Thermogravimetric Analysis/Differential Thermal Analysis - TGA/DTA):
Thermal analysis can be used to study the dehydration and decomposition of sodium
potassium tartrate tetrahydrate.

Experimental Setup:

Instrument: Simultaneous Thermal Analyzer (TGA/DTA)

Sample Mass: Approximately 5-10 mg

Crucible: Alumina or platinum

Atmosphere: Inert (e.g., Nitrogen) at a constant flow rate

Heating Rate: A linear heating rate (e.g., 10 °C/min) is applied.

Temperature Range: Ambient to 500 °C or higher to observe complete decomposition.

Expected Results: The TGA curve will show distinct mass loss steps corresponding to the loss
of water molecules of hydration, followed by the decomposition of the anhydrous salt.[9] The
DTA curve will show endothermic or exothermic peaks associated with these thermal events.[9]
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Logical Workflow for Synthesis and
Characterization

The following diagram illustrates a typical workflow for the synthesis and characterization of

sodium potassium tartrate tetrahydrate.
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Synthesis and characterization workflow.

Applications in Research and Drug Development

Sodium potassium tartrate tetrahydrate serves as a key reagent in several areas relevant to
drug development and scientific research:

+ Protein Crystallography: It is a widely used precipitating agent in the crystallization of
proteins for X-ray crystallography studies.[6][7] Determining the three-dimensional structure

of proteins is fundamental for structure-based drug design.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1211169?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/X-ray_crystallography
https://www.nbinno.com/article/acidity-regulators/potassium-sodium-tartrate-chemical-analysis-research-sw
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Biochemical Reagents: It is a component of Fehling's solution, used for the detection of
reducing sugars, and the Biuret reagent, used for the colorimetric determination of protein
concentration.[5][7]

» Organic Synthesis: In organic chemistry, it is employed in agueous workups to break up
emulsions, particularly after reactions involving aluminum-based hydrides.[8]

o Pharmaceutical Formulations: Historically, it has been used as a mild laxative.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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